Einsteinium

• CAS No.: 7429-92-7
• Molecular Formula: Es
• Molecular Weight: 252.083 g/mol
• IUPAC Name: einsteinium
• InChI: InChI=1S/Es
• InChI Key: CKBRQZNRCSJHFT-UHFFFAOYSA-N
• SMILES: [Es]
• Synonyms: Einsteinium

Description

Einsteinium (atomic number 99, symbol Es) is a synthetic, highly radioactive actinide metal first identified in the debris of the first thermonuclear explosion in 1952 and named in honor of physicist Albert Einstein . It is produced in minute quantities, typically on a milligram-per-year scale, via intense neutron irradiation of plutonium or californium targets in high-flux nuclear reactors, followed by complex chemical separation from other actinides . This element is characterized by its silvery appearance, paramagnetic properties, and a characteristic blue glow in the dark due to the intense energy released from its radioactive decay, which also causes significant self-damage to its crystal lattice and produces substantial heat . The most commonly produced isotope, this compound-253, has a half-life of 20.5 days, while the longest-lived isotope, this compound-252, has a half-life of 471.7 days . In research, this compound serves as a crucial starting material for the synthesis of heavier transuranium elements, most notably in the landmark first synthesis of Mendelevium in 1955 . It is a vital tool for foundational science, enabling studies on the chemical properties and behavior of the heavy actinide series, including bond distance measurements and oxidation state behavior, which often differ from lighter actinides and their lanthanide analogs . Its high radioactivity also makes it useful for investigating radiation damage effects on materials and for exploring accelerated ageing processes . Furthermore, its potential application in targeted radiation therapy is an area of ongoing scientific investigation, given its high-energy decay emissions . This product is supplied for Research Use Only . It is strictly not for diagnostic, therapeutic, or any other human or veterinary use. All handling must be conducted in specialized controlled environments by trained professionals, using appropriate shielding and protocols to manage its high radiotoxicity and the significant heat generated by its decay .

Scientific Research Applications

Introduction to Einsteinium

This compound, with the chemical symbol Es and atomic number 99, is a synthetic element that belongs to the actinide series. Discovered in 1952 from the debris of a hydrogen bomb explosion, it is one of the heaviest elements studied in chemistry. Due to its high radioactivity and scarcity, this compound has limited applications primarily confined to scientific research rather than commercial use. This article explores the various applications of this compound, emphasizing its role in scientific research, medical applications, and its potential for future technologies.

Fundamental Chemistry Studies

This compound has garnered significant interest in the field of chemistry due to its unique properties and behavior among actinides. Recent studies have focused on understanding its bond lengths and interactions with other elements. For instance, researchers at Berkeley Lab successfully measured the bond distance of this compound for the first time using only 200 nanograms of this compound-254, a stable isotope with a half-life of 276 days . This groundbreaking work lays the foundation for further exploration of the chemical properties of heavy elements.

Luminescence and Spectroscopy

This compound exhibits unique luminescence properties when exposed to light. Studies have shown that it luminesces differently compared to other actinides, which could have implications for developing new materials and technologies . Researchers utilized advanced techniques such as luminescence spectroscopy and X-ray absorption spectroscopy to investigate these properties, revealing that this compound reflects shorter wavelengths than expected . Understanding these phenomena may lead to novel applications in photonics and materials science.

Radiation Damage Studies

One of the primary applications of this compound is in studying radiation damage. Its high radioactivity allows scientists to investigate how radiation affects various materials and biological systems. This research is crucial for developing targeted radiation therapies in medicine, particularly in cancer treatment, where understanding radiation interactions can enhance treatment efficacy .

Radiation Therapy

This compound's radioactive properties make it a candidate for potential use in radiation therapy. While there are no commercial applications yet, experimental studies have been conducted on organometallic complexes to deliver this compound safely within biological systems. For example, this compound citrate has been tested in animal models to assess its viability for medical applications . The goal is to harness its radioactivity for therapeutic purposes while minimizing radiation damage to surrounding healthy tissues.

Radiopharmaceutical Development

Research into this compound also extends to radiopharmaceuticals—radioactive compounds used for diagnosis or treatment in medicine. The synthesis of organo-einsteinium compounds aims to explore their potential as radiotracers or therapeutic agents . However, due to the challenges associated with handling such a radioactive element, this area remains largely experimental.

Advancements in Actinide Chemistry

The recent advancements in understanding this compound's properties open avenues for exploring other actinides and their potential applications. As researchers develop better methods for synthesizing and characterizing heavy elements, there may be opportunities to discover new materials with unique properties that could revolutionize various fields, including energy production and environmental science .

Synthesis Challenges

Despite its potential applications, synthesizing this compound remains a significant challenge due to its short half-life and the difficulty of producing it in usable quantities. Current methods involve complex nuclear reactions that yield only minute amounts of the element . Overcoming these challenges is essential for advancing research and developing practical applications.

Chemical Reactions Analysis

Reaction with Air

The reactivity of einsteinium with air is largely unknown due to the limited amount of the element that has been produced . It is predicted to behave similarly to holmium, which is directly above this compound in the periodic table .

Reaction with Water

The reactivity of this compound with water is also mostly unknown . Some literature suggests that this compound reacts with water or steam, likely forming this compound(III) oxide (Es₂O₃) and possibly other products . This prediction is based on the expected similarity to erbium, which is directly above fermium in the periodic table .

Reaction with Halogens

Due to the limited availability of this compound, its reactivity with halogens is unknown . It is expected to behave similarly to holmium .

Reaction with Acids

The reactivity of this compound with acids is largely unconfirmed due to the limited amount of the element available . Some sources suggest this compound reacts with certain acids, but this may be a prediction rather than an experimental result. It is expected to behave similarly to holmium .

Reaction with Bases

The reactivity of this compound with bases is generally unknown . Some literature indicates that this compound does not react with alkalis, though this is not definitively proven . Its behavior is predicted to be similar to that of holmium .

Chemical Studies and Recent Research

Recent research has focused on understanding the fundamental chemical properties of this compound using very small samples. A study used less than 200 nanograms of this compound to explore its bonding and spectroscopic behavior .

• Bond Length: Measuring the this compound bond length, which is the average distance between two bonded atoms, is a key finding. This helps scientists predict how this compound will interact with other elements. The study indicated that this compound's bond length deviates from the general trend observed in other actinides .

• Luminescence: this compound exhibits unique luminescence properties compared to other actinides. When exposed to light, this compound's changes upon complexation differ from those of other actinides in terms of shifting wavelength and energy .

A research group chelated this compound with a hydroxypyridinone ligand to study its properties, utilizing the isotope this compound-254 (²⁵⁴Es) due to its relatively long half-life of 275 days . This allowed sufficient time for analysis before the sample degraded . The group's work indicated that this compound complexes emit higher energy photons compared to the pure elements, which is unusual among actinides .

Oxidation States

This compound has three known oxidation states :

• +2 Oxidation State: this compound(II) compounds can be obtained by reducing this compound(III) with samarium(II) chloride .

• +3 Oxidation State: This is the most stable oxidation state in both solid and aqueous solutions .

• +4 Oxidation State: The existence of this compound in the +4 oxidation state has been theorized, but not yet observed or proven in practice .

This compound Compounds

This compound(III) fluoride (EsF₃) can be precipitated from Es(III) chloride solutions through a reaction with fluoride ions .

Importance of Research

Research on this compound is crucial for understanding the behavior of super-heavy elements . These studies can improve understanding of chemical behavior trends and promote the development of new applications, such as in nuclear power production and radiopharmaceuticals .

Data Table

Property	Value	Reference
Atomic Number	99
Atomic Mass	252
Melting Point	860 °C
Boiling Point	Unknown
Density	Unknown
Oxidation States	+2, +3
Half-Life (Es-253)	20.47 days
Half-Life (Es-254)	275 days

Comparison with Similar Compounds

Research Findings and Contradictions

• Isotope Stability : While lists 19 this compound isotopes, only ²⁵²Es and ²⁵³Es have half-lives exceeding 20 days, limiting practical use .
• +2 Oxidation State : Unique to this compound among actinides, but its stability remains contested due to rapid oxidation in aqueous solutions .

Preparation Methods

High-Flux Reactor Production

The majority of this compound isotopes are produced in high-flux nuclear reactors, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL) and the SM-2 loop reactor at Russia’s Research Institute of Atomic Reactors (NIIAR). These facilities irradiate curium (Cm) or plutonium (Pu) targets with thermal neutrons (flux: $2 \times 10^{14} - 5 \times 10^{14}\ \text{neutrons}/(\text{cm}^2 \cdot \text{s})$) to induce sequential neutron captures and β⁻ decays.

For example, the irradiation of $^{249}\text{Cf}$ in HFIR yields $^{253}\text{Es}$ via:

$$^{249}\text{Cf} + 4n \rightarrow ^{253}\text{Cf} \xrightarrow{\beta^-} ^{253}\text{Es}$$

Post-irradiation processing of a 1 kg plutonium target typically yields 0.48–3.2 mg of $^{253}\text{Es}$, though losses occur during purification.

Table 1: Major this compound Isotopes Produced in Reactors

Isotope	Half-Life	Primary Decay Modes	Yield (Typical Irradiation Campaign)
$^{253}\text{Es}$	20.47 days	α, SF	3 mg/year (ORNL, 1974–1978)
$^{254}\text{Es}$	276 days	α, β⁻, SF	200 ng (ORNL, 2020)
$^{255}\text{Es}$	39.8 days	β⁻, SF	Trace quantities

Cyclotron and Heavy-Ion Accelerator Synthesis

Light-ion bombardment of actinide targets in cyclotrons provides alternative routes to neutron-deficient isotopes. For instance, $^{247}\text{Es}$ (half-life: 4.55 minutes) is synthesized by irradiating $^{241}\text{Am}$ with carbon ions:

$$^{241}\text{Am} + ^{12}\text{C} \rightarrow ^{247}\text{Es} + 6n$$

Similarly, $^{248}\text{Es}$ is produced via deuteron irradiation of $^{249}\text{Cf}$:

$$^{249}\text{Cf} + d \rightarrow ^{248}\text{Es} + 3n$$

These methods yield picogram quantities, limiting their utility to spectroscopic studies.

Chemical Separation and Purification

Separating this compound from fission products and adjacent actinides (e.g., Cf, Bk, Fm) is critical due to its short half-life and intense radiation.

Cation-Exchange Chromatography

This compound’s +3 oxidation state allows separation from lanthanides and tetravalent actinides using cation-exchange resins. A 90% water/10% ethanol solution saturated with HCl elutes trivalent Es$^{3+}$ ahead of divalent ions. Subsequent anion-exchange chromatography with 6 M HCl further purifies Es fractions.

Solvent Extraction with HDEHP

Bis-(2-ethylhexyl) phosphoric acid (HDEHP) in nitric acid selectively extracts Es$^{3+}$, reversing the elution order of cation-exchange methods. This technique avoids organic complexants, simplifying downstream metallurgical processing.

Challenges in Berkelium Contamination

$^{253}\text{Es}$ decays to $^{249}\text{Bk}$ (half-life: 320 days), necessitating rapid separation. Berkelium is oxidized to Bk$^{4+}$ with BrO$_3^-$ and precipitated as BkO$_2$, while Es remains in solution as Es$^{3+}$.

Metallurgical Preparation of Elemental this compound

Reducing this compound compounds to the metallic state requires stringent conditions due to its high vapor pressure and self-radiation damage.

Reduction of this compound(III) Fluoride

Lithium reduction of EsF$_3$ at 1,000–1,200°C yields elemental Es, though inefficiencies arise from Es’s volatility:

$$\text{EsF}_3 + 3\text{Li} \rightarrow \text{Es} + 3\text{LiF}$$

This method produces microgram quantities of a face-centered cubic metal lattice.

Lanthanum Reduction of this compound(III) Oxide

Reducing Es$_2$O$_3$ with lanthanum at 1,100°C under argon is more effective:

$$\text{Es}$$2\text{O}3 + 2\text{La} \rightarrow 2\text{Es} + \text{La}2\text{O}3

The product is a silver-colored metal with a melting point of 860°C.

Synthesis of this compound Compounds

Oxides

This compound(III) oxide (Es$_2$O$_3$) is prepared by calcining Es(NO$_3$)$_3$ at 800°C. It exhibits three polymorphs: cubic ($a = 10.07\ \text{Å}$), monoclinic, and hexagonal, with phase transitions driven by self-irradiation.

Halides

This compound(III) Chloride (EsCl$_3$) : Synthesized by annealing Es$_2$O$_3$ in HCl gas at 500°C. Crystallizes in a UCl$_3$-type hexagonal structure ($a = 7.38\ \text{Å}$, $c = 4.09\ \text{Å}$).
This compound(II) Bromide (EsBr$_2$) : Produced via hydrogen reduction of EsBr$_3$ at 400°C. Exhibits a layered AlCl$_3$-type lattice.

Coordination Complexes

In 2021, the first this compound coordination complex, Es(HOPO)$^{3-}$, was isolated using a hydroxypyridinone ligand. X-ray absorption spectroscopy confirmed an 8-coordinate structure with Es–O bond lengths of $2.42\ \text{Å}$.

Analytical Characterization Techniques

• Luminescence Spectroscopy : Used to identify Es$^{3+}$ electronic transitions in the visible spectrum (e.g., $^{5}\text{L}_{6} \rightarrow ^{7}\text{F}_{0}$ at 618 nm).

• X-Ray Diffraction (XRD) : Resolves lattice parameters of Es metal and compounds, despite sample sizes <1 µg.

• Alpha Spectroscopy : Quantifies isotopic purity via α-particle energy signatures (e.g., $^{253}\text{Es}$: 6.76 MeV) .

Q & A

Q. What are the primary challenges in synthesizing and handling einsteinium isotopes for experimental research?

this compound isotopes (e.g., ²⁵³Es) are synthesized via neutron bombardment of plutonium or curium targets in high-flux nuclear reactors. Key challenges include:

• Scarcity : ²⁵³Es is produced in sub-milligram quantities annually, limiting bulk studies .
• Self-contamination : Rapid decay into berkelium and californium (3.3% per day) complicates purity assessments .
• Radiation hazards : High radioactivity necessitates shielded facilities and remote-handling techniques . Methodological Note: Synthesis protocols prioritize rapid isolation using ion-exchange chromatography and spectroscopic validation (e.g., X-ray absorption fine structure) to minimize decay interference .

Q. How is this compound characterized structurally and spectroscopically despite its radioactivity?

Researchers employ:

• Microscale techniques : Single-crystal X-ray diffraction on µg-scale samples to determine crystal structures .
• Luminescence spectroscopy : Laser excitation of this compound ions to study electronic transitions, avoiding interference from decay products .
• Mass spectrometry : High-resolution isotopic analysis to confirm sample composition . Data Example:

Technique	Application	Limitation
X-ray diffraction	Crystal structure determination	Requires stable, uncontaminated samples
Laser spectroscopy	Electronic property analysis	Limited by short half-life isotopes

Q. What are the established applications of this compound in fundamental nuclear science?

this compound serves as:

• A target material for synthesizing superheavy elements (e.g., mendelevium) via neutron capture .
• A probe for studying actinide bonding behavior and relativistic effects in heavy elements .
• A calibration source for nuclear decay models due to its predictable α-emission profiles .

Advanced Research Questions

Q. How do researchers design experiments to mitigate this compound’s short half-life in studies requiring extended observation?

Strategies include:

• Time-resolved data collection : Using synchronized detectors to capture decay events in real-time .
• Isotope selection : Prioritizing longer-lived isotopes (e.g., ²⁵⁴Es, t_1/2 = 275.7 days) for multi-phase studies .
• Computational modeling : Extrapolating decay kinetics to simulate long-term behavior . Methodological Note: Experimental timelines are often condensed, with protocols pre-validated via surrogate elements (e.g., californium) .

Q. What methodologies validate the purity of this compound samples amid rapid decay?

Approaches involve:

• Decay chain analysis : Monitoring α-particle signatures to distinguish this compound from berkelium/californium .
• Selective chelation : Using ligands like DTPA (diethylenetriaminepentaacetic acid) to isolate this compound ions from decay products .
• Mass-loss corrections : Adjusting experimental data post hoc using decay rate equations .

Q. How can this compound’s potential in targeted radiotherapy be tested despite its logistical constraints?

Experimental designs focus on:

• Isotope delivery systems : Encapsulating ²⁵³Es in liposomes or nanoparticles to enhance tumor uptake .
• In vitro models : Testing cytotoxicity and selectivity in cancer cell lines using microdoses .
• Dosimetry optimization : Balancing radiation efficacy with toxicity via Monte Carlo simulations . Challenge: Short half-life limits clinical applicability; research prioritizes proof-of-concept studies .

Data Contradictions and Resolution

Q. How are discrepancies in this compound’s reported thermodynamic properties resolved?

Contradictions (e.g., redox potentials) arise from:

• Sample heterogeneity : Decay-induced contamination alters observed properties .
• Experimental variability : Differences in solvent systems (e.g., aqueous vs. organic) affect measurements . Resolution: Cross-validate data using multiple techniques (e.g., cyclic voltammetry, XANES) and reference computational DFT studies .

Methodological Best Practices

• Replication : Document experimental parameters (e.g., irradiation time, purification steps) in detail to enable reproducibility .
• Data sharing : Publish raw decay curves and spectroscopic datasets as supplementary materials .
• Ethical compliance : Adhere to radiation safety protocols and disclose handling procedures in publications .